![molecular formula C41H62O12 B1247058 Avermectin A2b monosaccharide](/img/structure/B1247058.png)
Avermectin A2b monosaccharide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Avermectin A2b monosaccharide is a glycoside.
Scientific Research Applications
Biosynthetic Pathways and Derivatives
- Avermectin A2b monosaccharide, part of the avermectins, has been studied extensively for its biosynthetic pathways. Research reveals that avermectins, including A2b, are natural products of fermenting Streptomyces avermitilis. These compounds are divided into major components (A1a, A2a, B1a, B2a) and minor components (A1b, A2b, B1b, B2b) (Batiha et al., 2020). Studies on biosynthesis have shown relationships between different avermectins and their monosaccharides and aglycones (Chen & Inamine, 1989).
Molecular and Biochemical Studies
- Molecular characterization of biosynthetic genes related to avermectin, including A2b monosaccharide, has provided insights into the production and regulation of these compounds. This includes the identification of genes responsible for the biosynthesis of key components like TDP-β-l-oleandrose, crucial for avermectin's antiparasitic bioactivities (Tang et al., 2020). The heterologous expression of these genes in other organisms like Streptomyces lividans has also been explored (Wohlert et al., 2001).
Application in Genetic Engineering and Synthetic Biology
- Genetic manipulation and combinatorial biosynthesis techniques have been used to create novel avermectin derivatives, including those based on A2b monosaccharide. This includes the construction of Bacterial Artificial Chromosome libraries and heterologous expression of biosynthetic gene clusters (Deng et al., 2017). These approaches facilitate the development of derivatives through polyketide synthase domain swapping.
Targeting Specific Biological Systems
- The interaction of avermectin A2b monosaccharide with biological systems, such as its role in activating chloride channels in nematodes and arthropods, has been a key area of research. This interaction is crucial for its antiparasitic effects (Cully et al., 1994). The understanding of these mechanisms aids in the development of targeted antiparasitic therapies.
Enhancing Production and Efficacy
- Research has also focused on enhancing the production and efficacy of avermectins, including A2b monosaccharide. Overexpression of specific transporters and regulators in Streptomyces avermitilis, such as the ABC transporter AvtAB, has been shown to significantly increase avermectin production (Qiu et al., 2011). Understanding these regulatory mechanisms is key to optimizing the production of avermectins for various applications.
properties
Product Name |
Avermectin A2b monosaccharide |
---|---|
Molecular Formula |
C41H62O12 |
Molecular Weight |
746.9 g/mol |
IUPAC Name |
(1R,4S,4'S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R,24S)-4',24-dihydroxy-12-[(2R,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-21-methoxy-5',11,13,22-tetramethyl-6'-propan-2-ylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one |
InChI |
InChI=1S/C41H62O12/c1-21(2)35-25(6)31(42)19-40(53-35)18-29-16-28(52-40)14-13-23(4)36(51-33-17-32(46-8)34(43)26(7)49-33)22(3)11-10-12-27-20-48-38-37(47-9)24(5)15-30(39(44)50-29)41(27,38)45/h10-13,15,21-22,25-26,28-38,42-43,45H,14,16-20H2,1-9H3/b11-10+,23-13+,27-12+/t22-,25-,26-,28+,29-,30-,31-,32-,33-,34-,35+,36-,37+,38+,40-,41+/m0/s1 |
InChI Key |
GXBZQGMJJGJFFX-XDVLZLKUSA-N |
Isomeric SMILES |
C[C@H]1/C=C/C=C/2\CO[C@H]3[C@@]2([C@@H](C=C([C@H]3OC)C)C(=O)O[C@H]4C[C@@H](C/C=C(/[C@H]1O[C@H]5C[C@@H]([C@H]([C@@H](O5)C)O)OC)\C)O[C@]6(C4)C[C@@H]([C@@H]([C@H](O6)C(C)C)C)O)O |
Canonical SMILES |
CC1C=CC=C2COC3C2(C(C=C(C3OC)C)C(=O)OC4CC(CC=C(C1OC5CC(C(C(O5)C)O)OC)C)OC6(C4)CC(C(C(O6)C(C)C)C)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.